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Trialkylantimony halides
Trialkylantimony halides are a class of organometallic compounds characterized by the presence of three alkyl groups attached to an antimony atom and one halogen group. These reagents play significant roles in various organic synthesis reactions due to their nucleophilic nature and ability to participate in substitution and coupling reactions. Common examples include triethylantimony iodide (Et3SbI), tributylantimony bromide (Bu3SbBr), and triisopropylantimony chloride (iPr3SbCl). They are often used as initiators or catalysts in polymerization processes, as well as intermediates in the synthesis of complex organic molecules. Due to their reactive properties, these compounds require careful handling and storage under inert conditions to prevent decomposition or undesirable side reactions.

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Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical BiopharmaceuticalsSilane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals Surface modification is a critical process in the field of chemical biopharmaceuticals, enabling the enhancement of material properties for diverse biomedical applications. Among various surface modification techniques, silane-based chemistry has emerged as a powerful tool due to its ability to...
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5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals Introduction to 5-Chlorothiophene-2-Carboxylic Acid Chemical biopharmaceuticals represent a critical intersection of chemistry and medicine, where innovative compounds are designed to address unmet medical needs. Among these compounds, 5-Chlorothiophene-2-Carboxylic Acid has emerged as a promising...
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